Cas no 60737-24-8 (1-[(1R)-1-phenylethyl]pyrrolidin-2-one)

• Product Name: 1-[(1R)-1-phenylethyl]pyrrolidin-2-one
• CAS No: 60737-24-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 4655771
• PubChem ID: 40530849
• Update Time: 2025-06-07

1-[(1R)-1-phenylethyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(1R)-1-phenylethyl]pyrrolidin-2-one

• Inchi： 1S/C12H15NO/c1-10(11-6-3-2-4-7-11)13-9-5-8-12(13)14/h2-4,6-7,10H,5,8-9H2,1H3/t10-/m1/s1
• InChI Key： NEGMKRHJNDHTOS-SNVBAGLBSA-N
• SMILES： O=C1CCCN1[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-[(1R)-1-phenylethyl]pyrrolidin-2-one

Introduction to 1-[(1R)-1-phenylethyl]pyrrolidin-2-one (CAS No: 60737-24-8)

1-[(1R)-1-phenylethyl]pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 60737-24-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrrolidinone derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 1-[(1R)-1-phenylethyl]pyrrolidin-2-one consists of a pyrrolidinone core substituted with a (1R)-1-phenylethyl group. This configuration imparts unique steric and electronic properties, which are crucial for its interaction with biological targets. The presence of the chiral center at the (1R) configuration suggests that this compound may exhibit enantioselective effects, a critical consideration in modern drug design to enhance efficacy and minimize side effects.

In recent years, there has been growing interest in heterocyclic compounds, particularly pyrrolidinones, due to their diverse pharmacological properties. 1-[(1R)-1-phenylethyl]pyrrolidin-2-one is no exception and has been studied for its potential roles in various therapeutic areas. Researchers have been exploring its pharmacokinetic profile, metabolic stability, and interaction with key biological pathways to assess its suitability for further development.

One of the most compelling aspects of 1-[(1R)-1-phenylethyl]pyrrolidin-2-one is its structural similarity to known bioactive molecules. This similarity suggests that it may serve as a scaffold for designing novel therapeutic agents. For instance, studies have indicated that pyrrolidinone derivatives can modulate enzyme activity and receptor binding, making them promising candidates for treating neurological disorders, inflammation, and infectious diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-[(1R)-1-phenylethyl]pyrrolidin-2-one for potential drug candidates. Molecular docking simulations and virtual screening have been employed to predict how this compound might interact with target proteins. These computational approaches have revealed promising interactions with enzymes such as kinases and proteases, which are often implicated in disease pathways.

The synthesis of 1-[(1R)-1-phenylethyl]pyrrolidin-2-one presents both challenges and opportunities. The chiral center necessitates careful stereocontrol during synthesis to ensure the desired enantiomeric purity. Researchers have employed various synthetic strategies, including asymmetric hydrogenation and chiral auxiliaries, to achieve high yields of the (R)-enantiomer. These synthetic methodologies are critical for producing sufficient quantities of the compound for further biological evaluation.

Beyond its potential therapeutic applications, 1-[(1R)-1-phenylethyl]pyrrolidin-2-one has also been investigated for its role in chemical biology research. Its unique structure allows it to serve as a tool compound for studying enzyme mechanisms and protein-ligand interactions. By understanding how this compound interacts with biological targets, scientists can gain insights into disease mechanisms and develop more targeted therapies.

The pharmacological profile of 1-[(1R)-1-phenylethyl]pyrrolidin-2-one is still under active investigation. Initial studies have suggested that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, there is evidence to suggest that it may interact with neurotransmitter systems, making it a candidate for treating neurological conditions such as depression and anxiety.

In conclusion, 1-[(1R)-1-phenylethyl]pyrrolidin-2-one (CAS No: 60737-24-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preliminary biological activities, make it an attractive candidate for further development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.